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Compound of Interest

Compound Name: Cy3B amine (chloride)

Cat. No.: B12387333

Get Quote

Cy3B Amine Chloride: Molecular Architecture, Photophysical Properties, and Conjugation

Methodologies

Executive Summary
Cy3B amine chloride is a highly advanced, yellow-emitting cyanine dye derivative engineered

to overcome the photophysical limitations of standard Cyanine 3 (Cy3)[1][2]. By incorporating a

rigidified polymethine bridge, Cy3B achieves near-perfect fluorescence quantum yields and

exceptional photostability[2][3]. Equipped with an aliphatic primary amine separated by a

spacer linker, this molecule serves as a premier labeling reagent for researchers developing

targeted protein degraders, single-molecule tracking assays, and FRET-based diagnostics[1]

[4].

Molecular Architecture & Chemical Specifications
The fundamental advantage of Cy3B amine chloride lies in its locked molecular geometry.

Chemical Formula: C₃₇H₄₇ClN₄O₅S[3][5]

Molecular Weight: 695.31 g/mol [5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12387333#bc-rfq
https://www.lumiprobe.com/p/cy3b-amine
https://pmc.ncbi.nlm.nih.gov/articles/PMC3413114/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3413114/
https://broadpharm.com/product/BP-28944
https://www.lumiprobe.com/p/cy3b-amine
https://www.medchemexpress.com/cy3b-amine-chloride.html
https://broadpharm.com/product/BP-28944
https://file.medchemexpress.com/batch_PDF/HY-D1852/Cy3B-amine-chloride-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-D1852/Cy3B-amine-chloride-DataSheet-MedChemExpress.pdf
https://www.invivochem.cn/product/V89852
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Counterion Causality: The chloride salt form is deliberately chosen to maximize aqueous

solubility while maintaining stability in polar aprotic solvents (like DMSO or DMF) required for

stock solution preparation[3][6].

Structural Causality (E-E-A-T): In standard Cy3, photon absorption frequently leads to non-

radiative decay via cis-trans isomerization of the flexible polymethine chain[2]. Cy3B

eliminates this energy sink by physically locking the polymethine bridge into a fused ring

system[2]. Because the molecule cannot isomerize upon excitation, the excited state is

forced to relax radiatively. This structural rigidity boosts the quantum yield from ~0.15 to 0.92

and grants it extreme resistance to photobleaching[2][3].
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Caption: Photophysical pathways comparing standard Cy3 and the conformationally locked

Cy3B fluorophore.

Photophysical Profile: Cy3 vs. Cy3B
The structural rigidity of Cy3B translates directly into superior optical performance, making it

highly preferable for low-abundance target detection.
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Property Standard Cy3 Cy3B Amine Chloride

Excitation Maximum (λex) ~550 nm 558 - 566 nm[3]

Emission Maximum (λem) ~570 nm 572 - 578 nm[3]

Fluorescence Quantum Yield

(Φ)
~0.15 (unbound) 0.92[3]

Extinction Coefficient (ε) ~150,000 M⁻¹cm⁻¹ 137,000 M⁻¹cm⁻¹[3]

Photo-isomerization High
Blocked (Conformationally

Locked)[2]

Bioconjugation Chemistry & Self-Validating Protocol
The primary aliphatic amine of Cy3B is specifically designed to react with electrophilic groups,

such as activated NHS esters, epoxides, or carbonyls[1][3]. The amine is intentionally

separated from the bulky fluorophore core by a long aliphatic linker, which reduces steric

hindrance and increases conjugation efficiency[1].

Below is a self-validating, step-by-step protocol for conjugating Cy3B amine chloride to a

carboxyl-containing biomolecule (e.g., a protein or synthetic polymer) via EDC/NHS chemistry.

Step-by-Step Methodology: EDC/NHS Coupling
Step 1: Carboxyl Activation (pH 5.5–6.0)

Action: Dissolve the carboxyl-containing biomolecule in 0.1 M MES buffer (pH 5.5). Add a

10-fold molar excess of EDC and a 20-fold molar excess of NHS. Incubate for 15 minutes

at room temperature.

Causality: MES is a non-amine-containing buffer, preventing cross-reactivity. A slightly

acidic pH is strictly required here because EDC is most efficient at pH 5.5, while the

resulting NHS-ester intermediate is highly susceptible to rapid hydrolysis at higher pH

levels.

Step 2: Buffer Exchange

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://broadpharm.com/product/BP-28944
https://broadpharm.com/product/BP-28944
https://broadpharm.com/product/BP-28944
https://broadpharm.com/product/BP-28944
https://pmc.ncbi.nlm.nih.gov/articles/PMC3413114/
https://www.lumiprobe.com/p/cy3b-amine
https://broadpharm.com/product/BP-28944
https://www.lumiprobe.com/p/cy3b-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Action: Pass the reaction through a desalting spin column pre-equilibrated with 0.1 M

Sodium Bicarbonate buffer (pH 8.3).

Causality: Removing unreacted EDC prevents unwanted cross-linking in subsequent

steps. Exchanging the buffer establishes the optimal alkaline environment required for the

amine reaction.

Step 3: Amine Coupling (pH 8.0–8.5)

Action: Reconstitute Cy3B amine chloride in anhydrous DMSO to prevent moisture

degradation[6]. Add a 5-fold molar excess of the dye to the activated biomolecule.

Incubate for 2 hours at room temperature in the dark.

Causality: The primary amine of Cy3B must be in its deprotonated (freebase) form to act

as a strong nucleophile. Because aliphatic amines have a pKa of ~9.0–10.0, a buffer pH of

8.0–8.5 ensures a sufficient fraction of the amine is deprotonated without causing

excessively rapid hydrolysis of the NHS ester.

Step 4: Purification & Self-Validation (Quality Control)

Action: Remove free dye using size-exclusion chromatography. Measure the absorbance

of the purified conjugate at 280 nm (protein) and 566 nm (Cy3B).

Validation Logic: Calculate the Degree of Labeling (DOL) using the formula: DOL = (A566 /

137,000) / ((A280 - (A566 * CF)) / ε_protein). If the DOL falls between 1.0 and 3.0, the

protocol is validated as successful. A DOL < 1 indicates failed activation (check EDC/NHS

freshness); a DOL > 3 indicates over-labeling, which may cause fluorescence quenching.
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Caption: Step-by-step EDC/NHS bioconjugation workflow for Cy3B amine chloride.

Applications in Advanced Research
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Because it is not prone to photo-isomerization, Cy3B amine chloride is a critical reagent in

single-molecule fluorescence resonance energy transfer (smFRET)[2]. The high photon output

prior to photobleaching allows for significantly longer observation windows. Furthermore, it is

increasingly utilized in the synthesis of fluorescently tagged PROTACs (Proteolysis Targeting

Chimeras) to track the intracellular localization and degradation kinetics of target proteins[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12387333?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

